Cas no 1285636-80-7 (N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide)
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- (E)-N-(3,4-dimethoxybenzylidene)-3-(4-isopropoxyphenyl)-1H-pyrazole-5-carbohydrazide
- N'-[(E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide
- 1H-Pyrazole-3-carboxylic acid, 5-[4-(1-methylethoxy)phenyl]-, (2E)-2-[(3,4-dimethoxyphenyl)methylene]hydrazide
- N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide
- F1092-2202
- 1285636-80-7
- N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-3-(4-propan-2-yloxyphenyl)-1H-pyrazole-5-carboxamide
- Z57395303
- AKOS001641519
- (E)-N'-(3,4-dimethoxybenzylidene)-3-(4-isopropoxyphenyl)-1H-pyrazole-5-carbohydrazide
-
- Inchi: 1S/C22H24N4O4/c1-14(2)30-17-8-6-16(7-9-17)18-12-19(25-24-18)22(27)26-23-13-15-5-10-20(28-3)21(11-15)29-4/h5-14H,1-4H3,(H,24,25)(H,26,27)/b23-13+
- InChI Key: XDVQMCJPPUNLDN-YDZHTSKRSA-N
- SMILES: N1C(C2=CC=C(OC(C)C)C=C2)=CC(C(N/N=C/C2=CC=C(OC)C(OC)=C2)=O)=N1
Computed Properties
- Exact Mass: 408.17975526g/mol
- Monoisotopic Mass: 408.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 97.8Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- pka: 9.71±0.46(Predicted)
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1092-2202-2μmol |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-5μmol |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-10μmol |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-20μmol |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-1mg |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-2mg |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-3mg |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-4mg |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-5mg |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1092-2202-10mg |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide |
1285636-80-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide
Comprehensive Analysis of N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide (CAS No. 1285636-80-7)
The compound N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide (CAS No. 1285636-80-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazole-carbohydrazide backbone, combined with dimethoxyphenyl and propan-2-yloxy phenyl substituents, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.
In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in precision medicine. The N'-[(1E)-(3,4-dimethoxyphenyl)methylidene] moiety in this compound is structurally analogous to scaffolds found in several FDA-approved drugs, which has spurred investigations into its bioactivity and structure-activity relationships (SAR). Computational studies, including molecular docking and QSAR modeling, suggest high binding affinity for proteins involved in cellular signaling pathways, a hot topic in cancer research and neurodegenerative disease studies.
From a synthetic chemistry perspective, the preparation of CAS No. 1285636-80-7 involves multi-step reactions, including condensation and cyclization techniques. The presence of the propan-2-yloxy group enhances solubility, a critical factor in drug formulation—a frequently searched term among pharmaceutical developers. Its logP and hydrogen-bonding capacity further indicate favorable pharmacokinetic properties, addressing common queries about oral bioavailability in modern drug design.
Environmental and green chemistry considerations are also relevant to this compound. Researchers are exploring catalytic methods to synthesize derivatives of 3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide with reduced waste, aligning with the global push for sustainable chemistry. This aspect resonates with industries seeking eco-friendly alternatives, a trending topic in scientific and commercial forums.
In summary, N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide represents a versatile compound with interdisciplinary relevance. Its structural features and potential applications bridge gaps between medicinal chemistry, materials science, and sustainability, making it a subject of ongoing innovation. As interest grows in personalized medicine and biodegradable materials, this compound is poised to remain a focal point in scientific discourse.
1285636-80-7 (N'-[(1E)-(3,4-dimethoxyphenyl)methylidene]-3-[4-(propan-2-yloxy)phenyl]-1H-pyrazole-5-carbohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)